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Compound of Interest

Compound Name: Octanoic-d15 acid

Cat. No.: B124892

An in-depth technical resource for scientists and drug development professionals on the
procurement and application of high-purity Octanoic-d15 acid.

High-purity Octanoic-d15 acid, a deuterated analog of octanoic acid, serves as an
indispensable tool in various scientific disciplines, particularly in analytical chemistry, metabolic
research, and pharmacokinetic studies. Its isotopic labeling allows for precise quantification
and tracing of octanoic acid in complex biological matrices. This guide provides a
comprehensive overview of commercial suppliers, technical specifications, and detailed
experimental protocols for the effective utilization of this stable isotope-labeled compound.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer high-purity Octanoic-d15 acid, each with specific product
grades and formulations. The following tables summarize the key quantitative data from
prominent commercial vendors to facilitate a comparative assessment for procurement.

Table 1: General Specifications of Commercially Available Octanoic-d15 Acid
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. Molecular Molecular .
Supplier CAS Number . Physical State
Formula Weight
Sigma-Aldrich 69974-55-6 CD3(CD2)sCO2H 159.30 Neat Liquid
Cayman o
) 69974-55-6 CsHD150:2 159.3 Liquid
Chemical
Veeprho 69974-55-6 CsHD1502 159.3 Not Specified
FB Reagents 69974-55-6 CsHD150:2 159.3 Liquid
MedChemExpres .
69974-55-6 CsHD150:2 159.3 Not Specified
S
Cosmo Bio o
69974-55-6 CsHD1502 159.3 Liquid
(Larodan)

Table 2: Purity and Isotopic Enrichment of Octanoic-d15 Acid from Various Suppliers

Supplier Chemical Purity Isotopic Purity (Atom % D)
Sigma-Aldrich >99% (CP)[1][2][3] >98%[1][2][3]

Cayman Chemical 299% (deuterated forms d1- Not Specified

d15)[4]

Veeprho Not Specified Not Specified

FB Reagents 99% 99%

MedChemExpress Not Specified Not Specified

Cosmo Bio (Larodan) >99%][5] Not Specified

Experimental Protocols: A Practical Guide

Octanoic-d15 acid is predominantly used as an internal standard in mass spectrometry-based
analytical methods for the precise quantification of endogenous octanoic acid. Below are
detailed methodologies for its application in Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS).
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Quantification of Octanoic Acid in Biological Samples
using GC-MS

This protocol outlines the use of Octanoic-d15 acid as an internal standard for the
quantification of octanoic acid in biological matrices such as plasma, serum, or tissue

homogenates. The method involves lipid extraction, derivatization to fatty acid methyl esters
(FAMES), and subsequent GC-MS analysis.

1. Materials and Reagents:

 Biological Sample (e.g., 100 pL plasma)

¢ Octanoic-d15 acid solution (10 pg/mL in a suitable solvent)

o Chloroform:Methanol mixture (2:1, v/v)

» 0.9% NaCl solution

e Boron trifluoride-methanol (BFs-MeOH) solution (14%)

e Hexane (GC grade)

e Anhydrous sodium sulfate

2. Sample Preparation and Lipid Extraction (Folch Method):

» To a glass tube, add 100 pL of the biological sample.

o Spike the sample with a known amount of Octanoic-d15 acid internal standard solution.
e Add 2 mL of the chloroform:methanol mixture and vortex vigorously for 2 minutes.
e Add 0.5 mL of 0.9% NacCl solution to induce phase separation.

» Vortex for 30 seconds and centrifuge at 2,000 x g for 10 minutes.

o Carefully transfer the lower organic layer (chloroform) containing the lipids to a new tube.
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. Derivatization to Fatty Acid Methyl Esters (FAMES):
Evaporate the solvent from the extracted lipids under a stream of nitrogen.
Add 1 mL of 14% BFs-MeOH solution to the dried lipid extract.
Heat the mixture at 100°C for 30 minutes.
After cooling, add 1 mL of water and 1 mL of hexane.
Vortex and centrifuge to separate the phases.

Collect the upper hexane layer containing the FAMEs and dry it over anhydrous sodium
sulfate.

. GC-MS Analysis:
GC Column: Use a suitable capillary column for FAME analysis (e.g., DB-23, HP-88).
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Injection Mode: Splitless injection of 1 pL of the hexane extract.
Oven Temperature Program:
o Initial temperature: 100°C, hold for 2 minutes.
o Ramp 1: 10°C/min to 180°C, hold for 5 minutes.
o Ramp 2: 5°C/min to 240°C, hold for 10 minutes.[4]
MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM) for targeted quantification.

o lons to Monitor: Monitor characteristic ions for both unlabeled octanoic acid methyl ester
and the deuterated internal standard (shifted by +15 m/z).[4]
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5. Quantification: The concentration of octanoic acid in the sample is determined by calculating
the peak area ratio of the analyte to the internal standard and comparing it to a calibration
curve prepared with known concentrations of unlabeled octanoic acid.

Biological Sample Spike with Lipid Extraction Derivatization GC-MS Analysis Quantification
(e.g., Plasma) Octanoic-d15 Acid (Folch Method) to FAMEs (BF3-MeOH) (SIM Mode)

Click to download full resolution via product page

GC-MS workflow for fatty acid analysis.

Quantification of Octanoic Acid in Biological Samples
using LC-MS

This protocol describes a direct method for the quantification of octanoic acid in biological
samples using LC-MS, where Octanoic-d15 acid serves as the internal standard. This method
avoids the need for derivatization.

1. Materials and Reagents:

 Biological Sample (e.g., 100 pL plasma)

e Octanoic-d15 acid solution (10 pg/mL in a suitable solvent)

» Methanol for protein precipitation

» Mobile Phase A: Water with 0.1% formic acid

» Mobile Phase B: Acetonitrile with 0.1% formic acid

2. Sample Preparation:

e To a microcentrifuge tube, add 100 pL of the biological sample.

e Add a known amount of the Octanoic-d15 acid internal standard solution.

e Add 300 pL of cold methanol to precipitate proteins.
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e Vortex for 1 minute and centrifuge at high speed (e.g., 14,000 x g) for 15 minutes.

o Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
o Reconstitute the dried extract in a suitable volume of the initial mobile phase.

3. LC-MS Analysis:

e LC Column: A C18 reversed-phase column is commonly used.

» Mobile Phase: A gradient elution using water and acetonitrile, both containing 0.1% formic
acid.

o Flow Rate: A typical flow rate is 0.2-0.4 mL/min.
e Injection Volume: 5-10 uL of the reconstituted sample.
e MS Parameters:
o lonization Mode: Electrospray lonization (ESI) in negative ion mode.

o Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
for enhanced selectivity and sensitivity.

o lons to Monitor: Monitor the deprotonated molecular ions [M-H]~ for both octanoic acid and
Octanoic-d15 acid.

4. Quantification: Similar to the GC-MS method, quantification is achieved by comparing the
peak area ratio of the analyte to the internal standard against a calibration curve.

Protein Precipitation Collect Supernatant Evaporate (o Dryness Reconstitute FEMS Snelysis
(Methano)

(ESI Negative)

Click to download full resolution via product page

LC-MS workflow for direct fatty acid analysis.
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Applications in Research and Development

The use of Octanoic-d15 acid extends beyond simple quantification. It is a valuable tool in
various research areas, including:

o Metabolic Research: Deuterated octanoic acid can be used as a tracer to study the
metabolic fate of medium-chain fatty acids in vivo and in vitro. This includes investigating
pathways such as beta-oxidation and its contribution to the Krebs cycle.[3][6]

e Pharmacokinetic Studies: By administering a deuterated version of a drug or a compound of
interest, researchers can accurately determine its absorption, distribution, metabolism, and
excretion (ADME) profile without interference from endogenous levels of the compound.[5][7]

 Clinical Diagnostics: Octanoic-d15 acid can be used in diagnostic tests, such as breath
tests for measuring gastric emptying.[8]

Logical Workflow for a Pharmacokinetic Study

The following diagram illustrates a generalized workflow for a pharmacokinetic study utilizing
Octanoic-d15 acid.
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Generalized pharmacokinetic study workflow.

Conclusion

High-purity Octanoic-d15 acid is a critical reagent for researchers and drug development
professionals. Its commercial availability from multiple suppliers with well-defined
specifications, coupled with established analytical protocols, facilitates its integration into
various research workflows. The use of this stable isotope-labeled standard enhances the
accuracy and reliability of quantitative studies, providing a solid foundation for advancements in
analytical chemistry, metabolic research, and pharmaceutical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b124892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

